Cas no 2171714-39-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3-thiadiazol-5-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3-thiadiazol-5-yl)carbamoylpropanoic acid
• CAS No: 2171714-39-7
• MF: C₂₁H₁₈N₄O₅S
• MW: 438.456423282623
• CID: 5986456
• PubChem ID: 165578573
• Update Time: 2025-07-25

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3-thiadiazol-5-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3-thiadiazol-5-yl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(1,2,3-thiadiazol-5-yl)carbamoyl]propanoic acid
• EN300-1538185
• 2171714-39-7

• Inchi： 1S/C21H18N4O5S/c26-19(27)9-17(20(28)24-18-10-22-25-31-18)23-21(29)30-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,10,16-17H,9,11H2,(H,23,29)(H,24,28)(H,26,27)
• InChI Key： FUVHVIFWAQWJNW-UHFFFAOYSA-N
• SMILES： S1C(=CN=N1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 438.09979086g/mol
• Monoisotopic Mass: 438.09979086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 159Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3-thiadiazol-5-yl)carbamoylpropanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3-thiadiazol-5-yl)carbamoylpropanoic acid (CAS No. 2171714-39-7)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3-thiadiazol-5-yl)carbamoylpropanoic acid (CAS No. 2171714-39-7) is a highly specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. This molecule features a unique combination of functional groups, including the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 1,2,3-thiadiazole moiety, which are pivotal in peptide synthesis and heterocyclic chemistry. Its structural complexity and versatility make it a valuable intermediate for researchers exploring novel drug candidates and bioactive molecules.

In recent years, the demand for Fmoc-protected amino acid derivatives has surged due to their critical role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely preferred over other protecting groups because of its orthogonality and ease of removal under mild basic conditions. The incorporation of the 1,2,3-thiadiazole ring further enhances the compound's utility, as this heterocycle is known for its diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. Researchers are increasingly investigating such hybrid structures to address challenges in drug discovery, particularly in the development of targeted therapies.

The synthesis and application of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3-thiadiazol-5-yl)carbamoylpropanoic acid align with current trends in green chemistry and sustainable methodologies. Scientists are exploring eco-friendly solvents and catalytic systems to optimize its production, minimizing environmental impact. Additionally, the compound's potential in bioconjugation and proteomics has garnered attention, as it can serve as a linker or spacer in the design of antibody-drug conjugates (ADCs) and other biopharmaceuticals.

From a commercial perspective, the global market for specialty chemicals and pharmaceutical intermediates is expanding rapidly, driven by advancements in personalized medicine and biologics. CAS No. 2171714-39-7 is positioned as a niche but critical component in this landscape, with suppliers and manufacturers focusing on high-purity grades to meet stringent regulatory requirements. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound's quality and consistency, reflecting the industry's commitment to precision and reliability.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,2,3-thiadiazol-5-yl)carbamoylpropanoic acid represents a convergence of cutting-edge chemistry and biomedical innovation. Its multifaceted applications, from peptide synthesis to drug development, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing the frontiers of molecular science.